Cas no 2137643-16-2 (5-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyrazine-2-carboxylic acid)

• Product Name: 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyrazine-2-carboxylic acid
• CAS No: 2137643-16-2
• MF: C₁₀H₈N₄O₃
• MW: 232.195521354675
• CID: 6165414
• PubChem ID: 165802101
• Update Time: 2024-01-10

5-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731194
• 5-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyrazine-2-carboxylic acid
• 2137643-16-2

• Inchi： 1S/C10H8N4O3/c1-6-2-7(5-15)13-14(6)9-4-11-8(3-12-9)10(16)17/h2-5H,1H3,(H,16,17)
• InChI Key： VYBOMFBGJROAAY-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=NC(C(=O)O)=CN=2)N=1

Computed Properties

• Exact Mass: 232.05964013g/mol
• Monoisotopic Mass: 232.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98Ų